2-(4-fluorotetrahydro-2H-pyran-4-yl)-2-hydroxyacetonitrile

• Molecular Formula: C7H10FNO2
• Molecular Weight: 159.16 g/mol
• IUPAC Name: 2-(4-fluorooxan-4-yl)-2-hydroxyacetonitrile
• InChI: InChI=1S/C7H10FNO2/c8-7(6(10)5-9)1-3-11-4-2-7/h6,10H,1-4H2
• InChI Key: NBTJRSDVRLPEOH-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(C(C#N)O)F

Description

2-(4-fluorotetrahydro-2H-pyran-4-yl)-2-hydroxyacetonitrile is a useful research compound. Its molecular formula is C7H10FNO2 and its molecular weight is 159.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Dissolve 1,6-dioxaspiro[2,5]octane-2-carbonitrile (4.14 g, 29.8 mmol) in dry dichloromethane (10 mL) and cool to 0° C. under a nitrogen atmosphere in a polypropylene bottle. Add hydrogen fluoride-pyridine (3 mL) dropwise. Allow the mixture to slowly warm to room temperature over 3 h and then stir an additional 1.5 hours at room temperature. Pour into ethyl acetate and wash with saturated aqueous sodium bicarbonate solution until washes remain basic. Combine the aqueous washes and adjust the pH of the solution to ˜pH=8 and extract with ethyl acetate. Combine this organic extract with the ethyl acetate solution of the crude reaction mixture and wash with saturated aqueous sodium chloride solution, dry (magnesium sulfate), filter and concentrate to give the desired compound as a yellow oil which is used directly in the next reaction.

Synthesis routes and methods II

Procedure details

EXAMPLE 37A (11.5 g) in dichloromethane (40 mL) in a polypropylene bottle was treated with 70% hydrogen fluoride-pyridine (10.4 mL) dropwise at 0° C. The solution was allowed to warm to room temperature over 3 hours, and stirred for an additional 1.5 hours. The reaction mixture was diluted with ethyl acetate (200 mL) and poured into saturated aqueous NaHCO3. Additional solid NaHCO3 was used carefully until bubbling ceased. The organic layer was isolated, and the aqueous layer was extracted with additional ethyl acetate three times (150 mL each). The combined organic layers were washed with 5% HCl (50 mL each, twice), brine, dried over MgSO4, filtered and concentrated to give the desired product which was used directly in the next step.